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Compound of Interest

Compound Name: p-SCN-Bn-TCMC HCl

Cat. No.: B14760380 Get Quote

An In-Depth Technical Guide to p-SCN-Bn-TCMC HCl: Solubility and Storage

Introduction
p-SCN-Bn-TCMC HCl, also known as 2-[(4-Isothiocyanatophenyl)methyl]-1,4,7,10-

tetraazacyclododecane-1,4,7,10-tetraacetamide tetrahydrochloride, is a bifunctional chelator

used extensively in research and drug development.[1][2][3] Its structure is composed of two

key functional moieties: a powerful chelating agent, TCMC (also known as DOTAM), and a

reactive para-isothiocyanatobenzyl (p-SCN-Bn) linker group.[1][4][5]

The TCMC macrocycle is capable of strongly binding to radioisotopic heavy metal ions, which

are crucial for radio-diagnostic imaging and therapeutic applications.[1][2][5] The isothiocyanate

(-N=C=S) group provides a reactive site for covalently conjugating the chelator to biomolecules

such as peptides, antibodies, or other macromolecules that possess primary amine or hydroxyl

groups.[1][5] This dual functionality allows researchers to create targeted

radiopharmaceuticals, where a specific biomolecule guides the chelated radioisotope to a

desired biological target, for applications like Positron Emission Tomography (PET) imaging or

targeted radionuclide therapy.[5][6]

This guide provides a comprehensive overview of the solubility and recommended storage

conditions for p-SCN-Bn-TCMC HCl to ensure its integrity and optimal performance in

experimental settings.
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Chemical and Physical Properties
The fundamental properties of p-SCN-Bn-TCMC HCl are summarized below. Note that the

molecular weight may vary slightly between batches due to hydration.[1]

Property Data

IUPAC Name

2-[(4-Isothiocyanatophenyl)methyl]-1,4,7,10-

tetraazacyclododecane-1,4,7,10-tetraacetamide

tetrahydrochloride[1]

Synonyms
p-SCN-Bn-TCMC hydrochloride, p-SCN-Bn-

DOTAM[1][4]

CAS Numbers
2780352-89-6 (HCl salt), 2153478-57-8 (HCl

salt), 282097-63-6 (Free Base)[1]

Molecular Formula C₂₄H₄₁Cl₄N₉O₄S[1][7][8]

Molecular Weight 693.51 g/mol [1][7]

Appearance Solid powder[1]

Solubility Profile
Quantitative solubility data for p-SCN-Bn-TCMC HCl is not widely published in scientific

literature. The information available is primarily qualitative and derived from supplier

datasheets.

Solvent Solubility

DMSO May dissolve in most cases[7]

Water
Potential solvent; testing with a small amount is

recommended[7]

Ethanol
Potential solvent; testing with a small amount is

recommended[7]

DMF
Potential solvent; testing with a small amount is

recommended[7]
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Given the lack of specific solubility values, researchers should determine the solubility in their

specific buffer or solvent system empirically.

Experimental Protocol: Determining Solubility
The following protocol outlines a general method for determining the solubility of p-SCN-Bn-
TCMC HCl in a solvent of interest.

Objective: To determine the approximate solubility of p-SCN-Bn-TCMC HCl in a chosen

solvent at a specific temperature.

Materials:

p-SCN-Bn-TCMC HCl powder

Solvent of interest (e.g., DMSO, deionized water, PBS)

Calibrated analytical balance

Vortex mixer

Centrifuge

Pipettes and appropriate tips

Microcentrifuge tubes or small vials

Methodology:

Preparation: Accurately weigh out a small, known amount (e.g., 1-5 mg) of p-SCN-Bn-TCMC
HCl powder and place it into a pre-weighed microcentrifuge tube.

Solvent Addition: Add a small, precise volume of the chosen solvent (e.g., 100 µL) to the

tube. This creates an initial, high-concentration mixture that is likely a suspension.

Equilibration: Vortex the mixture vigorously for 1-2 minutes. Allow the sample to equilibrate at

the desired temperature (e.g., room temperature) for at least one hour to ensure maximum

dissolution. Intermittent vortexing during this period is recommended.
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Observation (Qualitative): Visually inspect the solution. If the solid has completely dissolved,

the solubility is greater than the current concentration. Proceed to step 6. If solid material

remains, proceed to step 5.

Serial Dilution: If undissolved solid remains, add another known volume of solvent to the

tube, effectively lowering the concentration. Repeat step 3 (Equilibration) and step 4

(Observation). Continue this process until the solid is fully dissolved. The solubility can be

estimated as being between the last concentration with undissolved solid and the first

concentration where all solid dissolved.

Confirmation of Saturation (for precise measurement): To confirm a saturated solution,

ensure a small amount of excess solid remains after equilibration.

Separation: Centrifuge the saturated suspension at high speed (e.g., >10,000 x g) for 5-10

minutes to pellet the undissolved solid.

Quantification: Carefully remove a known volume of the supernatant and determine the

concentration of the dissolved p-SCN-Bn-TCMC HCl using an appropriate analytical method

(e.g., HPLC-UV or mass spectrometry).

Calculation: Calculate the solubility using the formula: Solubility (mg/mL) = Concentration

from analysis × (Total volume of solvent / Volume of supernatant analyzed).

Storage and Stability
Proper storage is critical to maintain the chemical integrity of p-SCN-Bn-TCMC HCl,
particularly the reactive isothiocyanate group. The following conditions are recommended

based on supplier data.
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Form Condition Duration

Solid Powder 0 to 4°C, dry and dark Short-term (days to weeks)[1]

-20°C, dry and dark
Long-term (months to years)[1]

[7]

Stock Solution -80°C in a suitable solvent Up to 6 months[7]

-20°C in a suitable solvent Up to 1 month[7]

The compound is considered stable enough for shipping under ambient temperatures for a few

weeks.[1][7] However, upon receipt, it should be transferred to the recommended storage

conditions immediately.

Visualizations
Chemical Structure and Functional Workflow
The chemical structure of p-SCN-Bn-TCMC highlights the macrocyclic chelator and the

isothiocyanate linker. Its application in research follows a logical workflow from bioconjugation

to final use in imaging or therapy.
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Solubility Determination Workflow Storage Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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